Cas no 5689-31-6 (6-Acetoxyindole)
6-Acetoxyindole structure
Product Name:6-Acetoxyindole
CAS No:5689-31-6
MF:C10H9NO2
MW:175.183962583542
CID:1114146
PubChem ID:14529092
Update Time:2025-04-20
6-Acetoxyindole Chemical and Physical Properties
Names and Identifiers
-
- 6-Acetoxyindole
- 1H-Indol-6-yl acetate
- AKOS006306411
- AC-27782
- SCHEMBL3750809
- AQPAAQVLJBZFCV-UHFFFAOYSA-N
- 1H-indol-6-ylacetate
- 5689-31-6
- Acetic acid 1H-indol-6-yl ester
-
- Inchi: 1S/C10H9NO2/c1-7(12)13-9-3-2-8-4-5-11-10(8)6-9/h2-6,11H,1H3
- InChI Key: AQPAAQVLJBZFCV-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC2C=CNC=2C=1
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.1Ų
6-Acetoxyindole Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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